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CAS No.: 331284-85-6
Cat. No.: B12772139
Get Quote
. J

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) to assist researchers, scientists, and drug development professionals in
standardizing Salgam production for experimental purposes.

Troubleshooting Guides

This section addresses common issues that may arise during Salgam fermentation, providing
potential causes and solutions to ensure experimental reproducibility.
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Problem

Potential Causes

Solutions

Slow or Stalled Fermentation

- Low ambient temperature.[1]
[2] - Insufficient starter culture
viability or inoculum size.[3] -
Incorrect salt concentration
(too high).[1][2] - Low initial

sugar content in raw materials.

- Maintain fermentation
temperature between 25-30°C.
[4] - Use a fresh, active starter
culture at an appropriate
concentration (e.g., 2% v/v). -
Ensure salt concentration is
within the optimal range
(typically 1-2%).[5] - Analyze
sugar content of raw materials

and adjust if necessary.

Rapid Fermentation &

Excessive Gas Production

- High ambient temperature.[1]
[2] - High initial sugar
concentration.[3] -
Contamination with gas-

producing yeasts or bacteria.

- Lower the fermentation
temperature to the lower end
of the optimal range (around
25°C). - Consider a fed-batch
approach for sugar addition to
control the fermentation rate.
[3] - Review sterilization
procedures for equipment and

raw materials.[6][7]

Off-Flavors and Odors (e.qg.,
vinegary, solvent-like,

sulfurous)

- Contamination with spoilage
microorganisms (e.g.,
Acetobacter, wild yeasts).[8] -
High fermentation
temperatures leading to fusel
alcohol production.[9] -
Stressed yeast (insufficient
nutrients or oxygen).[9] -
Presence of chlorine in the
water.[10]

- Ensure strict aseptic
techniques and proper
sterilization.[6][7] - Control
fermentation temperature
within the recommended
range.[1][2] - Provide adequate
nutrients for the starter culture
and ensure proper initial
aeration.[9] - Use filtered or

de-chlorinated water.[10]

Mold Growth on Surface

- Presence of oxygen at the
surface.[2] - Insufficient
submersion of solid materials.
[11]

- Utilize an airlock system to
create an anaerobic
environment. - Ensure all solid
ingredients are fully

submerged below the brine
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level.[11] - If mold appears,
discard the entire batch to
avoid potential mycotoxin

contamination.[11]

Slimy or Ropy Texture

- Growth of certain strains of
lactic acid bacteria (e.g., some
Leuconostoc species) that
produce exopolysaccharides. -
Suboptimal salt concentration

or temperature.[11]

- Adjust salt concentration and
fermentation temperature to
favor the growth of desired
microbial strains.[1][2] -
Consider using a defined
starter culture with known

characteristics.

Inconsistent Acidity (Too Sour

or Not Sour Enough)

- Variation in fermentation time
and temperature.[1][12] -
Differences in buffering
capacity of the raw materials.
[3] - Microbial composition of

the starter culture.

- Precisely control fermentation
time and temperature.[1][12] -
Standardize the source and
preparation of raw materials. -
Use a defined starter culture
with a known acid production
profile. - Monitor pH and
titratable acidity throughout the

fermentation process.[12]

Frequently Asked Questions (FAQs)

1. What is the primary difference between the traditional and direct methods of Salgam

production?

The traditional method involves a two-stage fermentation. The first stage is a "dough

fermentation” where bulgur flour, salt, and sourdough are fermented for 3-5 days to enrich for

lactic acid bacteria.[4] The liquid extract from this is then used for the main "carrot

fermentation” with black carrots and turnips. The direct method omits the initial dough

fermentation; all ingredients are combined and fermented together.[5] For research purposes,

the direct method with a defined starter culture offers greater control and reproducibility.

2. How can | prepare a standardized starter culture?
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A standardized starter culture can be prepared by isolating and propagating specific strains of
lactic acid bacteria (LAB) and yeasts known to be dominant in Salgam fermentation, such as
Lactobacillus plantarum, Lactobacillus paracasei, and Saccharomyces cerevisiae.[5][13] The
selected strains should be grown in a suitable sterile medium (e.g., MRS broth for LAB, YM
broth for yeast) to a specific cell density before being used to inoculate the Salgam mash.[14]
[15]

3. What are the critical parameters to monitor during fermentation for standardization?
To ensure consistency, the following parameters should be monitored:
o Temperature: Maintain a constant temperature, ideally between 25-30°C.[4]

e pH: Track the decrease in pH, which indicates the progress of lactic acid fermentation. The
final pH of Salgam is typically between 3.3 and 3.8.

« Titratable Acidity: Measure the concentration of lactic acid, which should reach at least 6.0
g/L according to Turkish standards.

e Microbial Counts: Enumerate total LAB and yeast populations to ensure the dominance of
the starter culture and check for contaminants.

4. What analytical methods are recommended for quality control of the final product?

e pH and Titratable Acidity: Use a calibrated pH meter and titration with a standard base (e.qg.,
NaOH) to determine acidity.[12]

e Microbiological Analysis: Plate counts on selective media (e.g., MRS agar for LAB, Potato
Dextrose Agar for yeasts and molds) to quantify microbial populations.

» High-Performance Liquid Chromatography (HPLC): To quantify specific organic acids (e.g.,
lactic acid, acetic acid) and sugars.[12]

e Gas Chromatography-Mass Spectrometry (GC-MS): To analyze the volatile compound
profile, which contributes to the aroma and flavor.[5]
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« Inductively Coupled Plasma Optical Emission Spectrometry (ICP-OES): For the analysis of
mineral content.[16]

5. How can | ensure the sterility of my equipment and media?

All equipment that will come into contact with the fermentation mash, including fermenters,
airlocks, and stirring implements, should be sterilized.[6][7] Autoclaving at 121°C for 15-20
minutes is a standard method for heat-stable materials.[6] For heat-sensitive components,
chemical sterilization with agents like 70% ethanol or filtration can be used.[17] The
fermentation medium (water and salt solution) can be sterilized by boiling or autoclaving. Raw
vegetables should be thoroughly washed to reduce the initial microbial load.

Experimental Protocols

Standardized Laboratory-Scale Salgam Production
Protocol (Direct Method)

This protocol outlines a standardized direct method for producing Salgam in a laboratory
setting.

1. Starter Culture Preparation: a. Inoculate a pure culture of Lactobacillus plantarum into sterile
MRS broth. b. Incubate at 30°C for 24-48 hours until the culture reaches the late logarithmic
growth phase. c. Centrifuge the culture to pellet the cells and wash with sterile saline solution.
d. Resuspend the cell pellet in a small volume of sterile saline to create a concentrated starter
culture. Determine the cell density using a spectrophotometer or by plating serial dilutions.

2. Raw Material Preparation: a. Thoroughly wash and peel black carrots and turnips. b. Slice
the carrots and turnips into uniform pieces (e.g., 1-2 cm cubes). c. Weigh all ingredients
precisely according to the formulation table below.

3. Fermentation: a. Dissolve the rock salt in sterile, de-chlorinated water in a sterilized
fermentation vessel. b. Add the sliced black carrots, turnips, and bulgur flour to the salt
solution. c. Inoculate the mixture with the prepared starter culture to achieve a final
concentration of approximately 10”6 - 10"7 CFU/mL. d. Seal the fermenter with an airlock and
incubate at a constant temperature of 25°C for 7-10 days.[4] e. Monitor pH and titratable acidity
daily.
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4. Post-Fermentation: a. Once the fermentation is complete (stable pH and desired acidity
reached), filter the Salgam to separate the liquid from the solid vegetable matter. b. Package
the liquid Salgam in sterile bottles and store at 4°C.

Suantitati for Standardized Sal lucti

Ingredient Concentration (per 1 Liter) Reference
Black Carrots 150 g [5]

Turnip 10g [5]

Bulgur Flour 3049 [5]

Rock Salt 12 g [5]

Starter Culture

(Sourdough/Yeast) 29 el

Water To 1 Liter [5]
Parameter Target Range Reference
Fermentation Temperature 25-35°C [4]
Fermentation Time 3-10days [4]

Final pH 3.3-38

Final Titratable Acidity (as > 6.0 glL

lactic acid)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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